N~2~-(3,5-dimethylphenyl)-N~2~-(methylsulfonyl)alaninamide

• IUPAC Name: 2-(3,5-dimethyl-N-methylsulfonylanilino)propanamide
• InChI: InChI=1S/C12H18N2O3S/c1-8-5-9(2)7-11(6-8)14(18(4,16)17)10(3)12(13)15/h5-7,10H,1-4H3,(H2,13,15)
• InChI Key: RZUGUKHZVKHEGW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)N(C(C)C(=O)N)S(=O)(=O)C)C
• Molecular Formula: C12H18N2O3S
• Molecular Weight: 270.35 g/mol

Description

N~2~-(3,5-dimethylphenyl)-N~2~-(methylsulfonyl)alaninamide, also known as DMAPMA, is a chemical compound that has gained attention in the field of scientific research due to its potential applications in various areas. DMAPMA is a type of alaninamide that has a unique chemical structure, making it a promising candidate for use in biochemical and physiological studies.

Mechanism of Action

The mechanism of action of N~2~-(3,5-dimethylphenyl)-N~2~-(methylsulfonyl)alaninamide is based on its ability to undergo a chemical reaction with enzymes, resulting in a change in fluorescence intensity. This reaction occurs when the amide bond in N~2~-(3,5-dimethylphenyl)-N~2~-(methylsulfonyl)alaninamide is cleaved by the enzyme, resulting in the release of the fluorescent moiety. The change in fluorescence intensity can be monitored using various spectroscopic techniques, providing valuable information about enzyme activity.
Biochemical and Physiological Effects:
N~2~-(3,5-dimethylphenyl)-N~2~-(methylsulfonyl)alaninamide has been shown to have a range of biochemical and physiological effects, depending on the specific application. For example, in studies of protease activity, N~2~-(3,5-dimethylphenyl)-N~2~-(methylsulfonyl)alaninamide has been shown to inhibit the activity of certain enzymes, leading to a decrease in protein degradation. In other studies, N~2~-(3,5-dimethylphenyl)-N~2~-(methylsulfonyl)alaninamide has been used to monitor the activity of esterases in living cells, providing insight into the role of these enzymes in cellular metabolism.

Advantages and Limitations for Lab Experiments

N~2~-(3,5-dimethylphenyl)-N~2~-(methylsulfonyl)alaninamide has several advantages as a tool for scientific research. It is highly sensitive and specific, allowing for the detection of low levels of enzyme activity. It is also relatively easy to use, requiring only a small amount of N~2~-(3,5-dimethylphenyl)-N~2~-(methylsulfonyl)alaninamide and standard laboratory equipment. However, there are also limitations to its use, including the need for specialized equipment to monitor fluorescence and the potential for interference from other molecules in the sample.

Future Directions

There are many potential future directions for the use of N~2~-(3,5-dimethylphenyl)-N~2~-(methylsulfonyl)alaninamide in scientific research. One area of interest is the development of new fluorescent probes based on the structure of N~2~-(3,5-dimethylphenyl)-N~2~-(methylsulfonyl)alaninamide, which could be used to study a wider range of enzymes and cellular processes. Another potential application is the use of N~2~-(3,5-dimethylphenyl)-N~2~-(methylsulfonyl)alaninamide in drug discovery, where it could be used to identify new drug targets and monitor the efficacy of potential drug candidates. Overall, the unique properties of N~2~-(3,5-dimethylphenyl)-N~2~-(methylsulfonyl)alaninamide make it a valuable tool for scientific research and a promising candidate for future applications.

Scientific Research Applications

N~2~-(3,5-dimethylphenyl)-N~2~-(methylsulfonyl)alaninamide has been extensively studied for its potential applications in scientific research. One of the main areas of interest is its use as a fluorescent probe for monitoring enzymatic activity. N~2~-(3,5-dimethylphenyl)-N~2~-(methylsulfonyl)alaninamide can be used to detect the activity of various enzymes, including proteases and esterases, in real-time. This makes it a valuable tool for studying enzyme kinetics and identifying potential drug targets.